Cas no 50741-35-0 (3-Quinolinecarboxylic acid, 1,2-dihydro-1-methyl-, ethyl ester)
50741-35-0 structure
Product Name:3-Quinolinecarboxylic acid, 1,2-dihydro-1-methyl-, ethyl ester
CAS No:50741-35-0
MF:C13H13NO2
MW:215.247823476791
CID:364173
PubChem ID:67977913
Update Time:2025-04-19
3-Quinolinecarboxylic acid, 1,2-dihydro-1-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Quinolinecarboxylic acid, 1,2-dihydro-1-methyl-, ethyl ester
- ethyl 1-methyl-2H-quinoline-3-carboxylate
- 50741-35-0
- SCHEMBL9944380
- Isopropyl quinoline-3-carboxylate
-
- Inchi: 1S/C13H13NO2/c1-9(2)16-13(15)11-7-10-5-3-4-6-12(10)14-8-11/h3-9H,1-2H3
- InChI Key: YVGXIZNFMBLYND-UHFFFAOYSA-N
- SMILES: O(C(C1=CN=C2C=CC=CC2=C1)=O)C(C)C
Computed Properties
- Exact Mass: 217.11035
- Monoisotopic Mass: 215.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 39.2Ų
Experimental Properties
- PSA: 29.54
3-Quinolinecarboxylic acid, 1,2-dihydro-1-methyl-, ethyl ester Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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